Cas no 17292-62-5 (Cyanamide, sodium salt(1:1))

• Product Name: Cyanamide, sodium salt(1:1)
• CAS No: 17292-62-5
• MF: CHN₂Na
• MW: 64.0218102931976
• MDL: MFCD00066500
• CID: 154489
• PubChem ID: 24873002
• Update Time: 2025-11-06

Cyanamide, sodium salt(1:1) Chemical and Physical Properties

Names and Identifiers

• sodium,cyanoazanide
• Sodiocyanoamine
• N-Sodiocyanamide
• Einecs 241-322-3
• sodium cyanamidate
• sodiumacidcyanamide
• MONOSODIUM CYANAMIDE
• cyanamide,monosodiumsalt
• SODIUM HYDROGENCYANAMIDE
• Cyanamide, sodium salt (1:1)
• SodiuM hydrogencyanaMide 98%
• sodium;cyanoazanide
• CS-0259921
• sodium cyanoazanide
• Cyanamide, monosodium salt
• MFCD00066500
• DTXSID9051791
• MBEGFNBBAVRKLK-UHFFFAOYSA-N
• mono-Sodium cyanamide
• AKOS015950764
• NS00084986
• Sodium hydrogencyanamide, 98%
• Cyanamide monosodium salt
• SODIUM CYANAMIDE
• 17292-62-5
• CaCN2
• Sodium acid cyanamide
• EN300-7434597
• starbld0009654
• Sodium hydrogen cyanamide
• Cyanamide, sodium salt(1:1)
• DTXCID8030346
• SODIUMHYDROGENCYANAMIDE

• MDL： MFCD00066500
• Inchi： 1S/CHN2.Na/c2-1-3;/h2H;/q-1;+1
• InChI Key： MBEGFNBBAVRKLK-UHFFFAOYSA-N
• SMILES： [Na+].[NH-]C#N

Computed Properties

• Exact Mass: 64.00370
• Monoisotopic Mass: 64.00374232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 32.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Color/Form: Light beige powder
• Melting Point: >360 °C (lit.)
• PSA: 35.82000
• LogP: -0.08772
• Solubility: Not determined

Cyanamide, sodium salt(1:1) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-34
• RTECS：GS6481050
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Additional information on Cyanamide, sodium salt(1:1)

Cyanamide, Sodium Salt (1:1): A Comprehensive Overview of CAS No. 17292-62-5

Cyanamide, sodium salt (1:1), identified by the Chemical Abstracts Service (CAS) number 17292-62-5, is a versatile chemical compound with significant applications in agricultural science, industrial chemistry, and pharmaceutical research. As a sodium salt derivative of cyanamide, this compound exhibits unique chemical properties that make it a valuable reagent in synthetic pathways and a critical component in plant growth regulation. The molecular formula CHN₂Na reflects its composition, with a molar mass of approximately 59.04 g/mol. This section provides an in-depth analysis of its structural characteristics, synthesis methods, and recent advancements in its utilization across scientific disciplines.

The chemical structure of cyanamide, sodium salt consists of a nitrile group (–C≡N) bonded to an amide nitrogen and a sodium counterion. This configuration imparts distinct reactivity patterns compared to other cyanamide derivatives. The zwitterionic nature of the compound enhances its solubility in polar solvents, facilitating its use in aqueous-based formulations for agricultural applications. Recent studies have highlighted the importance of stereochemistry in determining the efficacy of sodium cyanamide as a plant growth regulator, with specific isomers showing enhanced activity against dormancy-breaking processes in fruit crops.

One of the most notable applications of Cyanamide, sodium salt (1:1) is its role as a dormancy-breaking agent in horticulture. When applied to dormant buds of stone fruits such as peaches and cherries, it effectively induces flowering by disrupting endogenous hormonal balances. This application has been extensively studied since the 1940s, but recent research has expanded its utility to include post-harvest treatments for extending shelf life and improving fruit quality parameters like firmness and color development.

From an industrial perspective, sodium cyanamide serves as an important intermediate in the synthesis of various nitrogen-containing compounds. Its ability to undergo nucleophilic substitution reactions makes it suitable for preparing derivatives such as thiocyanates, amides, and nitriles through controlled reaction conditions. For instance, under acidic conditions, it can be hydrolyzed to form formamide derivatives that are precursors to pharmaceutical intermediates like antiviral agents and anti-inflammatory drugs.

Recent advancements in green chemistry have focused on optimizing the synthesis routes for Cyanamide, sodium salt (1:1) to reduce environmental impact while maintaining high yields. Traditional methods involving toxic reagents have been replaced with catalytic processes using biodegradable solvents or enzymatic approaches that minimize byproduct formation. These innovations align with global sustainability goals and demonstrate the adaptability of this compound within modern chemical manufacturing frameworks.

In the field of biochemistry, researchers have explored the potential of sodium cyanamide as a tool for studying cellular metabolism pathways involving nitrogen fixation enzymes such as nitrogenases. By acting as an inhibitor or substrate depending on experimental conditions, it provides insights into enzyme kinetics and substrate specificity at molecular levels. Such studies contribute not only to fundamental biological understanding but also inform biotechnological applications aimed at improving crop productivity through microbial interactions.

The safety profile associated with handling Cyanamide, sodium salt (1:1) has been rigorously evaluated under standardized testing protocols established by regulatory bodies worldwide including OSHA standards compliance guidelines regarding occupational exposure limits during storage transportation operations within controlled environments laboratories industrial facilities where direct contact might occur due to spillage accidents improper disposal practices leading contamination risks ecosystems surrounding production sites

Emerging research trends indicate growing interest in developing nanoformulations based on sodium cyanamide encapsulated within polymer matrices or lipid vesicles designed enhance stability prolong activity duration reduce dosage requirements improve targeted delivery mechanisms particularly relevant precision agriculture approaches where spatial variability soil properties necessitate localized application strategies minimizing off-site movement environmental persistence ensuring optimal performance outcomes consistent with integrated pest management principles

Furthermore ongoing investigations into alternative uses beyond conventional agricultural settings explore potential roles within materials science domain specifically regarding development conductive polymers electroactive coatings smart textiles exhibiting stimuli-responsive behaviors triggered presence specific analytes leveraging redox properties inherent structure Cyanamide sodium salt enabling novel sensor technologies capable detecting trace amounts hazardous substances real-time monitoring systems critical infrastructure protection public health surveillance initiatives

To summarize this comprehensive overview demonstrates how versatile nature Cyanamide sodium salt CAS No 17292-62-5 continues drive innovation across multiple scientific domains from fundamental chemical research applied technological solutions addressing contemporary challenges facing global food security environmental sustainability energy efficiency sectors future developments likely focus expanding knowledge base underlying mechanisms action refining existing methodologies adopting cutting-edge analytical techniques such single-molecule spectroscopy cryo-electron microscopy computational modeling predictive simulations accelerate discovery new applications unlock untapped potential hidden within simple yet powerful molecular architecture